Cas no 130820-63-2 (2-(4-Bromophenyl)-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 2-(4-Bromophenyl)-2,3-dihydroquinolin-4(1H)-one
• CAS No: 130820-63-2
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 1081288
• PubChem ID: 10335056
• Update Time: 2025-04-20

2-(4-Bromophenyl)-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-2,3-dihydroquinolin-4(1H)-one
• 2-(4-bromophenyl)-2,3-dihydro-1H-quinolin-4-one
• 2-(2-CHLOROPHENYL)ETHANETHIOAMIDE
• 2-(4-Bromophenyl)-2,3-dihydro-4(1H)-quinolinone
• 2-(4-Bromo-phenyl)-2,3-dihydro-1H-quinolin-4-one
• DTXSID20438341
• 4(1H)-Quinolinone, 2-(4-bromophenyl)-2,3-dihydro-
• 130820-63-2
• AKOS022175053
• SCHEMBL1501817
• MVBJVBQIUSGFKC-UHFFFAOYSA-N
• CHEMBL1938805
• AN-308/15495034

• Inchi： 1S/C15H12BrNO/c16-11-7-5-10(6-8-11)14-9-15(18)12-3-1-2-4-13(12)17-14/h1-8,14,17H,9H2
• InChI Key： MVBJVBQIUSGFKC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 301.01000
• Monoisotopic Mass: 301.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 450°C at 760 mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.625
• PSA: 29.10000
• LogP: 4.32670